Cas no 1487598-59-3 (3-Furanmethanol, α-[1-(aminomethyl)propyl]-2-methyl-)
3-Furanmethanol, α-[1-(aminomethyl)propyl]-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- 3-Furanmethanol, α-[1-(aminomethyl)propyl]-2-methyl-
- 2-(Aminomethyl)-1-(2-methylfuran-3-yl)butan-1-ol
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- Inchi: 1S/C10H17NO2/c1-3-8(6-11)10(12)9-4-5-13-7(9)2/h4-5,8,10,12H,3,6,11H2,1-2H3
- InChI Key: RFOMSSXHCBHSTL-UHFFFAOYSA-N
- SMILES: C(C1C=COC=1C)(O)C(CN)CC
3-Furanmethanol, α-[1-(aminomethyl)propyl]-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-683893-0.05g |
2-(aminomethyl)-1-(2-methylfuran-3-yl)butan-1-ol |
1487598-59-3 | 0.05g |
$612.0 | 2023-05-30 | ||
| Enamine | EN300-683893-0.1g |
2-(aminomethyl)-1-(2-methylfuran-3-yl)butan-1-ol |
1487598-59-3 | 0.1g |
$640.0 | 2023-05-30 | ||
| Enamine | EN300-683893-0.25g |
2-(aminomethyl)-1-(2-methylfuran-3-yl)butan-1-ol |
1487598-59-3 | 0.25g |
$670.0 | 2023-05-30 | ||
| Enamine | EN300-683893-0.5g |
2-(aminomethyl)-1-(2-methylfuran-3-yl)butan-1-ol |
1487598-59-3 | 0.5g |
$699.0 | 2023-05-30 | ||
| Enamine | EN300-683893-1.0g |
2-(aminomethyl)-1-(2-methylfuran-3-yl)butan-1-ol |
1487598-59-3 | 1g |
$728.0 | 2023-05-30 | ||
| Enamine | EN300-683893-2.5g |
2-(aminomethyl)-1-(2-methylfuran-3-yl)butan-1-ol |
1487598-59-3 | 2.5g |
$1428.0 | 2023-05-30 | ||
| Enamine | EN300-683893-5.0g |
2-(aminomethyl)-1-(2-methylfuran-3-yl)butan-1-ol |
1487598-59-3 | 5g |
$2110.0 | 2023-05-30 | ||
| Enamine | EN300-683893-10.0g |
2-(aminomethyl)-1-(2-methylfuran-3-yl)butan-1-ol |
1487598-59-3 | 10g |
$3131.0 | 2023-05-30 |
3-Furanmethanol, α-[1-(aminomethyl)propyl]-2-methyl- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 3-Furanmethanol, α-[1-(aminomethyl)propyl]-2-methyl-
Introduction to 3-Furanmethanol, α-[1-(aminomethyl)propyl]-2-methyl- (CAS No. 1487598-59-3)
3-Furanmethanol, α-[1-(aminomethyl)propyl]-2-methyl- (CAS No. 1487598-59-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents and fine chemicals. The presence of both furan and amine functional groups makes it a versatile intermediate in synthetic chemistry, enabling the construction of complex molecules with potential biological activity.
The compound's structure consists of a furan ring substituted with a hydroxymethyl group at the 3-position and an α-[1-(aminomethyl)propyl] side chain attached to the 2-methyl position. This configuration imparts specific chemical properties that make it valuable in synthetic pathways. The hydroxymethyl group (-OH) can participate in hydrogen bonding, while the amine group (-NH₂) can engage in various interactions, including ionic and hydrogen bonding, making it a useful building block for drug design.
In recent years, there has been a growing interest in the development of bioactive molecules derived from furan-based scaffolds due to their inherent biological activity and structural diversity. The compound 3-Furanmethanol, α-[1-(aminomethyl)propyl]-2-methyl- (CAS No. 1487598-59-3) is no exception. Researchers have been exploring its potential as a precursor in the synthesis of pharmacologically active compounds. For instance, derivatives of this molecule have been investigated for their antimicrobial and anti-inflammatory properties.
One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of more complex molecules. The α-[1-(aminomethyl)propyl] side chain provides a handle for further functionalization, allowing chemists to introduce additional groups that can modulate biological activity. This flexibility has made it a popular choice in medicinal chemistry programs aimed at discovering new drugs.
The furan ring itself is known for its stability and reactivity, which can be leveraged to create diverse chemical transformations. For example, the hydroxymethyl group can undergo oxidation to form an aldehyde or ketone, while the amine group can be acylated or alkylated to introduce new functionalities. These transformations are crucial in drug development, where precise control over molecular structure is essential for achieving desired pharmacological effects.
Recent studies have highlighted the compound's potential in the synthesis of kinase inhibitors, which are important targets for treating various diseases, including cancer. The combination of a furan ring and an amine group provides a scaffold that can interact with protein targets through multiple mechanisms. This has led to the exploration of its derivatives as lead compounds in high-throughput screening campaigns.
Another area where this compound has shown promise is in the development of agrochemicals. Furan-based compounds are known for their efficacy in pest control and plant protection agents. The unique structure of 3-Furanmethanol, α-[1-(aminomethyl)propyl]-2-methyl- (CAS No. 1487598-59-3) allows for modifications that can enhance its bioactivity against plant pathogens while maintaining environmental safety.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in catalytic methods have made it possible to produce this intermediate more efficiently, reducing costs and environmental impact. These improvements are crucial for scaling up production for industrial applications.
In conclusion, 3-Furanmethanol, α-[1-(aminomethyl)propyl]-2-methyl- (CAS No. 1487598-59-3) is a versatile and valuable compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an excellent candidate for further development as a precursor to bioactive molecules. As research continues to uncover new applications for this compound, its importance in synthetic chemistry is likely to grow even further.
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